Cas no 133284-56-7 (5-methyl-1H-pyrazol-3-amine hydrochloride)

5-Methyl-1H-pyrazol-3-amine hydrochloride is a heterocyclic organic compound featuring a pyrazole core substituted with a methyl group at the 5-position and an amine group at the 3-position, in its hydrochloride salt form. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. Its well-defined structure and high purity make it suitable for applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound’s reactivity allows for further functionalization, enabling diverse synthetic pathways.

5-methyl-1H-pyrazol-3-amine hydrochloride structure

133284-56-7 structure

Product Name:5-methyl-1H-pyrazol-3-amine hydrochloride

CAS No:133284-56-7

MF:C₄H₈ClN₃

MW:133.579419136047

MDL:MFCD04966843

CID:3055862

PubChem ID:16495337

Update Time:2025-10-18

5-methyl-1H-pyrazol-3-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-1h-pyrazol-3-amine, HCl
- MFCD04966843
- CS-0526877
- 5-methyl-1H-pyrazol-3-amine hydrochloride
- 71680-57-4
- AKOS001476098
- SCHEMBL9739519
- 5-methyl-1H-pyrazol-3-aminehydrochloride
- AKOS038558324
- 5-methyl-1H-pyrazol-3-amine;hydrochloride
- BS-30661
- DA-16833
- 133284-56-7
- MDL： MFCD04966843
- Inchi： 1S/C4H7N3.ClH/c1-3-2-4(5)7-6-3;/h2H,1H3,(H3,5,6,7);1H
- InChI Key： WBRONLDVOFJRAT-UHFFFAOYSA-N
- SMILES： Cl.N1C(C)=CC(N)=N1

Computed Properties

Exact Mass: 133.0406750Da
Monoisotopic Mass: 133.0406750Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 64
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 54.7Å²

5-methyl-1H-pyrazol-3-amine hydrochloride Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-methyl-1H-pyrazol-3-amine hydrochloride Pricemore >>

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